Cas no 858512-11-5 (4-Amino-1-methyl-1H-Imidazole-5-carboxylic Acid)

• Product Name: 4-Amino-1-methyl-1H-Imidazole-5-carboxylic Acid
• CAS No: 858512-11-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 1062564
• PubChem ID: 71313312
• Update Time: 2025-04-20

4-Amino-1-methyl-1H-Imidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-methyl-1H-Imidazole-5-carboxylic Acid
• 5-amino-3-methylimidazole-4-carboxylic acid
• 4-Amino-1-methyl-5-imidazolecarboxylic Acid
• FT-0661916
• DTXSID70747011
• 858512-11-5
• 4-Amino-1-methyl-1H-Imidazole-5-carboxylicAcid
• CS-0300790
• EN300-125627
• DB-349048

• MDL： MFCD00522605
• Inchi： 1S/C5H7N3O2/c1-8-2-7-4(6)3(8)5(9)10/h2H,6H2,1H3,(H,9,10)
• InChI Key： JFPJOQALCDNLKG-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CN1C)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14000
• LogP: 0.28170